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Introduction

Cycloundecanone, a macrocyclic ketone, serves as a valuable building block in organic
synthesis and drug development. Its molecular structure and solid-state characteristics are
fundamental to understanding its reactivity, stability, and potential applications. This technical
guide provides an in-depth overview of the crystal structure and solid-state properties of
cycloundecanone, compiling available data into a structured format and outlining key
experimental methodologies for its characterization.

Crystal Structure of Cycloundecanone

The three-dimensional arrangement of molecules in the solid state is crucial for determining the
physical properties of a compound. X-ray crystallography has been employed to elucidate the
crystal structure of cycloundecanone.

Crystallographic Data

Cycloundecanone has been reported to crystallize in a monoclinic system. The detailed
crystallographic data, including unit cell parameters and atomic coordinates, were determined
by Groth et al. at -165 °C. While the full crystallographic information file (CIF) is not publicly
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available, the fundamental crystal system provides insight into the packing of the
cycloundecanone molecules in the solid state.

Table 1: Crystallographic Data for Cycloundecanone

Parameter Value

Crystal System Monoclinic

Temperature -165 °C

Data Source Groth et al., Acta Chemica Scandinavica, 1974

Solid-State Properties

The macroscopic properties of cycloundecanone in the solid state are a direct consequence
of its crystal structure and intermolecular interactions. These properties are critical for handling,
formulation, and storage.

Physical Properties

A summary of the known physical properties of solid cycloundecanone is presented in Table
2.

Table 2: Physical Properties of Cycloundecanone

Property Value Source

Melting Point 16.2-16.6 °C Organic Syntheses Procedure
Boiling Point 106 °C at 4 mmHg ChemicalBook

Density 0.898 g/mL at 25 °C ChemicalBook

Thermodynamic Properties

Differential Scanning Calorimetry (DSC) has been utilized to study the thermodynamic
properties of cycloketones, including cycloundecanone. These studies provide information on
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melting behavior, phase transitions, and heat capacity. A comprehensive study by Gonthier-
Vassal and Szwarc provides key thermodynamic data for a range of cycloketones.

Table 3: Thermodynamic Data for Cycloundecanone

Parameter Value Source
Enthalpy of Formation (gas) -322.0 = 2.2 kJ/mol NIST WebBook
Phase Change Data Available NIST WebBook

Note: Detailed quantitative values for enthalpy of fusion and specific heat capacity from the
primary literature require access to the full-text article.

Experimental Protocols

Detailed experimental procedures are essential for the replication and validation of scientific
findings. This section outlines the methodologies for key solid-state characterization

techniques.

X-ray Crystallography
The determination of the crystal structure of cycloundecanone involves single-crystal X-ray
diffraction.
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Caption: Interrelation of Solid-State Characterization Techniques.
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Conclusion

This technical guide has summarized the available information on the crystal structure and
solid-state properties of cycloundecanone. The compound crystallizes in the monoclinic
system, and its thermal behavior has been investigated using DSC. While detailed primary data
from some studies remain to be fully accessed, this guide provides a solid foundation for
researchers by presenting the known quantitative data and outlining standardized, detailed
protocols for the essential solid-state characterization techniques. A comprehensive
understanding of these properties is paramount for the effective utilization of
cycloundecanone in scientific research and development.

 To cite this document: BenchChem. [Cycloundecanone: A Comprehensive Technical Guide
to its Crystal Structure and Solid-State Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1197894+#crystal-structure-and-solid-
state-properties-of-cycloundecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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